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Compound of Interest

Compound Name: STRONTIUM PHOSPHIDE

CAS No.: 12504-16-4

Cat. No.: B1143653

Get Quote

An in-depth comparison of the chemical properties, synthesis, performance, and applications of

strontium phosphide (Sr₃P₂) and calcium phosphide (Ca₃P₂), providing researchers,

scientists, and drug development professionals with essential data for informed decision-

making.

Strontium phosphide and calcium phosphide are inorganic compounds that exhibit distinct

properties, making them suitable for a range of specialized applications. While both are alkaline

earth metal phosphides and share some chemical similarities, their performance characteristics

and primary uses differ significantly. This guide provides a comprehensive comparative

analysis of these two compounds, supported by experimental data and detailed methodologies,

to assist researchers in selecting the appropriate material for their specific needs.
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Strontium phosphide (Sr₃P₂) and calcium phosphide (Ca₃P₂) are crystalline solids with

notable differences in their physical and chemical characteristics. These properties are

summarized in the table below.

Property
Strontium Phosphide
(Sr₃P₂)

Calcium Phosphide
(Ca₃P₂)

Molecular Formula Sr₃P₂ Ca₃P₂

Molar Mass 324.8 g/mol [1] 182.18 g/mol [2]

Appearance Black crystalline material[3]
Red-brown crystalline powder

or grey lumps[2]

Density 2.68 g/cm³[3] 2.51 g/cm³[2]

Melting Point
Thermally stable at high

temperatures[3]
~1600 °C[2]

Crystal Structure Cubic[3]

A high-temperature hexagonal

form (Mn₅Si₃ type) has been

characterized. The room

temperature structure is not

fully confirmed but is distinct.

[4]

Solubility in Water Decomposes[3] Decomposes[2]

Synthesis and Experimental Protocols
The synthesis of both strontium phosphide and calcium phosphide can be achieved through

several high-temperature methods. The choice of method often depends on the desired purity,

scale, and available starting materials.

Synthesis of Strontium Phosphide (Sr₃P₂)
Two primary methods are reported for the synthesis of strontium phosphide:

Carbothermal Reduction of Strontium Phosphate: This method involves heating strontium

phosphate with a carbon source, such as soot, in an arc furnace.[3]
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Reaction: Sr₃(PO₄)₂ + 8C → Sr₃P₂ + 8CO

Direct Reaction of Elements: Strontium metal is reacted with red phosphorus at elevated

temperatures.[3]

Reaction: 6Sr + P₄ → 2Sr₃P₂

A general laboratory-scale protocol for the direct reaction method is as follows:

Experimental Protocol: Direct Synthesis of Sr₃P₂

Reactant Preparation: Stoichiometric amounts of high-purity strontium metal and red

phosphorus are weighed in an inert atmosphere glovebox.

Mixing: The reactants are thoroughly mixed to ensure a homogeneous reaction mixture.

Reaction Setup: The mixture is placed in an alumina crucible, which is then sealed in a

quartz tube under vacuum or an inert atmosphere (e.g., argon).

Heating Profile: The quartz tube is placed in a tube furnace and heated to a high temperature

(specific temperature profiles would need to be determined experimentally but would likely

be in the range of 600-800°C) for several hours to ensure complete reaction.

Cooling and Characterization: The furnace is slowly cooled to room temperature. The

resulting product is then characterized using techniques such as X-ray diffraction (XRD) to

confirm the formation of Sr₃P₂.

Synthesis of Calcium Phosphide (Ca₃P₂)
The industrial production of calcium phosphide commonly utilizes carbothermal reduction.

Direct elemental reaction is also a viable laboratory method.

Carbothermal Reduction of Calcium Phosphate: This is a prevalent industrial method where

calcium phosphate is reduced by carbon at high temperatures.[2]

Reaction: Ca₃(PO₄)₂ + 8C → Ca₃P₂ + 8CO

Direct Reaction of Elements: Calcium metal is reacted directly with red phosphorus.[5]
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Reaction: 6Ca + P₄ → 2Ca₃P₂

Experimental Protocol: Direct Synthesis of Ca₃P₂

A straightforward laboratory synthesis of calcium phosphide via direct reaction of the elements

can be performed as follows:

Reactant Preparation: Weigh out 1 gram of red phosphorus and 0.5 grams of calcium metal

in a fume hood.[5]

Mixing: Combine the calcium and red phosphorus in a test tube and mix them thoroughly.[5]

Initiation of Reaction: Gently heat the bottom of the test tube using a torch to provide the

activation energy for the reaction.[5] The reaction is exothermic and will proceed rapidly once

initiated.

Cooling and Product Recovery: Allow the test tube to cool completely. The resulting solid is

calcium phosphide.[5]
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Strontium Phosphide (Sr₃P₂) Synthesis

Calcium Phosphide (Ca₃P₂) Synthesis
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Caption: Comparative pathways for the synthesis of Strontium Phosphide and Calcium

Phosphide.
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A key characteristic of both strontium and calcium phosphide is their reactivity with water to

produce phosphine (PH₃), a toxic and flammable gas. This reaction is the basis for some of

their applications.

Reaction with Water:

Sr₃P₂ + 6H₂O → 3Sr(OH)₂ + 2PH₃[3]

Ca₃P₂ + 6H₂O → 3Ca(OH)₂ + 2PH₃

While quantitative, directly comparative data on the hydrolysis rates of Sr₃P₂ and Ca₃P₂ under

identical conditions is scarce in the available literature, the general reactivity of alkaline earth

metal phosphides suggests that the reaction kinetics are influenced by factors such as particle

size, temperature, and pH.
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Caption: Hydrolysis reaction of Strontium and Calcium Phosphide with water to produce

phosphine gas.
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The distinct properties of strontium and calcium phosphide lead to their application in different

fields.

Strontium Phosphide: Semiconductor Applications
Strontium phosphide is noted for its use as a semiconductor in high-power, high-frequency

applications and in laser diodes. Recent research has also explored strontium phosphide-

based materials as potential electrides, which are ionic crystals where electrons serve as

anions.[6] The specific performance metrics, such as electron mobility and bandgap, would be

dependent on the specific formulation and crystal quality of the material.

Calcium Phosphide: Rodenticide and Pyrotechnics
Calcium phosphide is widely used as a rodenticide.[2] When ingested by a rodent, the

phosphide reacts with stomach acid to produce phosphine gas, which is lethal. The efficacy of

phosphide-based rodenticides is well-documented, though comparative studies with other

metal phosphides often focus on more commonly used alternatives like zinc phosphide and

aluminum phosphide.[7][8]

In pyrotechnics, calcium compounds are used to produce orange colors, while strontium

compounds produce red colors.[9] While the phosphides themselves are less common than

carbonates or nitrates for this purpose, their reactive nature could potentially be utilized in

specific formulations.

Safety and Handling
Both strontium phosphide and calcium phosphide are hazardous materials that must be

handled with appropriate safety precautions. The primary hazard is their reaction with water or

moisture to produce highly toxic and flammable phosphine gas.

General Safety Precautions:

Handle in a well-ventilated fume hood.

Store in a cool, dry place away from moisture.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.
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In case of fire, use a dry chemical extinguisher. Do not use water.

Conclusion
Strontium phosphide and calcium phosphide, while both alkaline earth metal phosphides,

exhibit distinct properties that dictate their primary applications. Strontium phosphide's

semiconducting properties make it a material of interest for advanced electronic applications. In

contrast, calcium phosphide's high reactivity with water to produce toxic phosphine gas is

leveraged in its use as a potent rodenticide and in pyrotechnics.

For researchers, the choice between these two compounds will be driven by the specific

performance requirements of their application. Further research into the quantitative aspects of

their reactivity and performance in their respective fields will be valuable for the development of

new technologies.
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Caption: Logical relationship between the comparative aspects of Sr₃P₂ and Ca₃P₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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